Cas no 57595-23-0 (Methyl 4-oxotetrahydrofuran-3-carboxylate)

• Product Name: Methyl 4-oxotetrahydrofuran-3-carboxylate
• CAS No: 57595-23-0
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD19707049
• CID: 1027112
• Update Time: 2025-11-06

Methyl 4-oxotetrahydrofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-oxotetrahydrofuran-3-carboxylate
• Tetrahydro-4-oxo-3-furancarboxylic Acid Methyl Ester
• methyl 4-oxooxolane-3-carboxylate
• Tetrahydro-4-oxo-3-f
• 4-oxo-tetrahydro furane 3-carboxylic acidmethyl ester
• 4-oxo-tetrahydrofuran-3-carboxylic acid methyl ester
• 4-oxo-tetrahydro-furan-3-carboxylic acid methyl ester
• AG-I-03240
• AGN-PC-002B8V
• ANW-58758
• CTK5A7131
• methyl 3-oxo-tetrahydrofuranyl-4-carboxylate
• methyl tetrahydrofuran-3-one-4-carboxylate
• RW4061
• SureCN1566094
• tetrahydrofuran-3-one-4-carboxylic acid-methyl ester
• Tetrahydro-4-oxo-3-furoic acid methyl ester
• 3-Furancarboxylic acid, tetrahydro-4-oxo-, methyl ester
• FCUDJBUBWCJOLK-UHFFFAOYSA-N
• 4-carbomethoxytetrahydro-3-furanone
• 8499AB
• WT82067
• PB18290
• SY014732
• methyl tetrahydro-4-oxofuran-3-carboxylate
• methyl 4-oxidanylideneoxolane-3-carboxylate
• 4-oxo-3-oxolanecarboxylic a

• MDL： MFCD19707049
• Inchi： 1S/C6H8O4/c1-9-6(8)4-2-10-3-5(4)7/h4H,2-3H2,1H3
• InChI Key： FCUDJBUBWCJOLK-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 144.04224
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.265
• Boiling Point: 220 ºC
• Flash Point: 91 ºC
• PSA: 52.6

Methyl 4-oxotetrahydrofuran-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones

Additional information on Methyl 4-oxotetrahydrofuran-3-carboxylate

Methyl 4-oxotetrahydrofuran-3-carboxylate (CAS No. 57595-23-0): A Comprehensive Overview

Methyl 4-oxotetrahydrofuran-3-carboxylate (CAS No. 57595-23-0) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in the synthesis of various bioactive molecules. The detailed exploration of this compound not only highlights its chemical characteristics but also delves into its emerging roles in medicinal chemistry and industrial processes.

The molecular structure of Methyl 4-oxotetrahydrofuran-3-carboxylate consists of a tetrahydrofuran ring substituted with a carboxylic acid ester group at the 3-position and a carbonyl group at the 4-position. This configuration imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both the ester and carbonyl functionalities allows for diverse chemical transformations, including nucleophilic additions, condensations, and reductions, which are pivotal in drug discovery and development.

In recent years, there has been a growing interest in the applications of Methyl 4-oxotetrahydrofuran-3-carboxylate in the pharmaceutical industry. Its structural motif is reminiscent of several natural products and pharmacophores that exhibit significant biological activity. For instance, derivatives of tetrahydrofurans have been explored for their antimicrobial, anti-inflammatory, and antiviral properties. The compound's ability to serve as a precursor for these bioactive scaffolds has made it a subject of extensive research.

One of the most compelling aspects of Methyl 4-oxotetrahydrofuran-3-carboxylate is its role in the synthesis of heterocyclic compounds. Heterocycles are integral to many pharmaceuticals due to their ability to mimic natural products and interact with biological targets in specific ways. The compound's structure provides a versatile platform for constructing more complex heterocyclic frameworks, which can be further functionalized to achieve desired pharmacological effects. This flexibility has led to its incorporation into numerous synthetic strategies aimed at developing novel therapeutic agents.

Recent studies have also highlighted the compound's utility in catalytic processes. The ester and carbonyl functionalities can participate in various catalytic reactions, including cross-coupling reactions, which are essential for constructing carbon-carbon bonds in organic synthesis. These reactions are often employed in the late-stage functionalization of drug candidates, where precise control over regioselectivity and chemoselectivity is crucial. The use of Methyl 4-oxotetrahydrofuran-3-carboxylate as a catalyst or intermediate in such processes underscores its importance in modern synthetic methodologies.

The industrial significance of Methyl 4-oxotetrahydrofuran-3-carboxylate extends beyond pharmaceutical applications. Its structural features make it a valuable building block for agrochemicals and specialty chemicals. For example, derivatives of this compound have been investigated for their potential as herbicides and fungicides due to their ability to interfere with essential biological pathways in plants and fungi. This broadens the scope of its utility and highlights its relevance across multiple industries.

The synthesis of Methyl 4-oxotetrahydrofuran-3-carboxylate itself is an area of active research. Various synthetic routes have been developed, each offering different advantages in terms of yield, purity, and scalability. Common methods include esterification reactions involving tetrahydrofuran derivatives and oxidation processes that introduce the carbonyl group at the 4-position. These synthetic strategies are continually being refined to improve efficiency and reduce environmental impact, aligning with the principles of green chemistry.

The safety profile of Methyl 4-oxotetrahydrofuran-3-carboxylate is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound. Additionally, storage conditions should be maintained to prevent degradation or unwanted side reactions.

In conclusion, Methyl 4-oxotetrahydrofuran-3-carboxylate (CAS No. 57595-23-0) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and industrial chemistry. Its unique structural features enable diverse chemical transformations, making it an indispensable intermediate in synthetic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.